Cas no 115084-49-6 (Benzenamine,2-chloro-4-[(3-chloro-4-nitrophenyl)methyl]-)

• Product Name: Benzenamine,2-chloro-4-[(3-chloro-4-nitrophenyl)methyl]-
• CAS No: 115084-49-6
• MF: C₁₃H₁₀Cl₂N₂O₂
• MW: 297.136701107025
• CID: 215528
• PubChem ID: 189271
• Update Time: 2025-04-19

Benzenamine,2-chloro-4-[(3-chloro-4-nitrophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-chloro-4-[(3-chloro-4-nitrophenyl)methyl]-
• 2-chloro-4-[(3-chloro-4-nitrophenyl)methyl]aniline
• 115084-49-6
• 2-Chloro-4-((3-chloro-4-nitrophenyl)methyl)aniline
• DTXSID00150953

• Inchi： 1S/C13H10Cl2N2O2/c14-10-6-8(1-3-12(10)16)5-9-2-4-13(17(18)19)11(15)7-9/h1-4,6-7H,5,16H2
• InChI Key： LWKNJSDFOFWBEF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC1C=CC(=C(C=1)Cl)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 296.0121
• Monoisotopic Mass: 296.0119330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 69.16